Cas no 857284-27-6 (N-3-(2-furyl)benzyl-N-methylamine)

• Product Name: N-3-(2-furyl)benzyl-N-methylamine
• CAS No: 857284-27-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 719629
• PubChem ID: 18525790
• Update Time: 2025-06-10

N-3-(2-furyl)benzyl-N-methylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-(2-furanyl)-N-methyl-
• 1-[3-(furan-2-yl)phenyl]-N-methylmethanamine
• N-[3-(2-FURYL)BENZYL]-N-METHYLAMINE
• [(3-(2-furyl)phenyl)methyl]methylamine
• N-[3-(2-Furyl)benzyl]-N-methylamine 97%
• Benzenemethanamine, 3-(2-furanyl)-N-methyl-
• AKOS013153981
• CHEMBL3781603
• SCHEMBL12992952
• DB-076427
• DTXSID50594545
• MS-22371
• 857284-27-6
• BDBM50158389
• 1-(3-(Furan-2-yl)phenyl)-N-methylmethanamine
• {[3-(furan-2-yl)phenyl]methyl}(methyl)amine
• N-3-(2-furyl)benzyl-N-methylamine

• Inchi： 1S/C12H13NO/c1-13-9-10-4-2-5-11(8-10)12-6-3-7-14-12/h2-8,13H,9H2,1H3
• InChI Key： WMCXJYGZLCREMM-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=CC(C2=CC=CO2)=C1

Computed Properties

• Exact Mass: 187.10000
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 278.1±20.0 °C at 760 mmHg
• Flash Point: 122.0±21.8 °C
• Refractive Index: 1.54
• PSA: 25.17000
• LogP: 3.05690
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-3-(2-furyl)benzyl-N-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-3-(2-furyl)benzyl-N-methylamine

Professional Introduction to N-3-(2-furyl)benzyl-N-methylamine (CAS No. 857284-27-6)

N-3-(2-furyl)benzyl-N-methylamine, identified by the Chemical Abstracts Service Number (CAS No.) 857284-27-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the amine class of chemicals, characterized by its complex aromatic and heterocyclic structure, which makes it a promising candidate for various biochemical applications.

The molecular structure of N-3-(2-furyl)benzyl-N-methylamine consists of a benzyl group attached to a furyl moiety, with an N-methyl substituent. This unique arrangement contributes to its distinct chemical properties, making it a versatile intermediate in the synthesis of more complex molecules. The furyl group, in particular, is known for its ability to interact with biological systems, which has led to its exploration in drug design and therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. N-3-(2-furyl)benzyl-N-methylamine has been studied for its potential role in affecting neurotransmitter systems, particularly those involving serotonin and dopamine. Preliminary research suggests that this compound may exhibit properties that are beneficial in the treatment of conditions such as depression and anxiety.

The synthesis of N-3-(2-furyl)benzyl-N-methylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core of the molecule efficiently. These methods not only enhance the yield but also minimize the formation of by-products, which is crucial for pharmaceutical applications.

One of the key areas where N-3-(2-furyl)benzyl-N-methylamine shows promise is in the field of medicinal chemistry. Researchers have been exploring its potential as a scaffold for designing new drugs with improved efficacy and reduced side effects. The compound's ability to interact with biological targets makes it a valuable building block for further chemical modifications aimed at optimizing pharmacological properties.

The pharmacological profile of N-3-(2-furyl)benzyl-N-methylamine is still under investigation, but initial studies have provided valuable insights into its mechanism of action. It is believed that the compound may exert its effects by modulating receptor activity or enzyme function, thereby influencing neural signaling pathways. This has opened up new avenues for research into potential therapeutic applications, particularly in neurology and psychiatry.

In addition to its pharmacological potential, N-3-(2-furyl)benzyl-N-methylamine has also been explored for its role in biochemical research. Its unique structure allows it to serve as a probe molecule for studying enzyme interactions and metabolic pathways. This has been particularly useful in understanding the mechanisms underlying various diseases and developing targeted therapies.

The chemical properties of N-3-(2-furyl)benzyl-N-methylamine, such as solubility and stability, have been carefully characterized to ensure its suitability for various applications. These properties are crucial for formulating the compound into viable drug candidates and ensuring their efficacy in biological systems. Advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to confirm the structural integrity and purity of the compound.

The future prospects of N-3-(2-furyl)benzyl-N-methylamine in pharmaceutical research are promising. Ongoing studies aim to further elucidate its pharmacological effects and explore new synthetic routes that could improve its production efficiency. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, N-3-(2-furyl)benzyl-N-methylamine (CAS No. 857284-27-6) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structure and promising biological activities make it a valuable compound for further exploration in drug development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.